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Compound of Interest

Compound Name: 2,6-Dimethylbenzothiazole

Cat. No.: B1265897 Get Quote

An In-depth Technical Guide to 2,6-
Dimethylbenzothiazole
This technical guide provides a comprehensive overview of 2,6-Dimethylbenzothiazole, a

heterocyclic organic compound of interest to researchers, scientists, and professionals in drug

development. This document details its chemical structure, nomenclature, physicochemical

properties, and provides detailed experimental protocols for its synthesis and analysis.

Chemical Structure and IUPAC Name
2,6-Dimethylbenzothiazole is a substituted benzothiazole with two methyl groups attached to

the bicyclic heteroaromatic ring system.

Chemical Structure:

The structure consists of a benzene ring fused to a thiazole ring, with methyl groups at

position 2 of the thiazole ring and position 6 of the benzene ring.

IUPAC Name: 2,6-dimethyl-1,3-benzothiazole[1]

CAS Number: 2941-71-1[1]

Molecular Formula: C₉H₉NS[1]
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SMILES: CC1=CC2=C(C=C1)N=C(S2)C[2]

Physicochemical and Spectroscopic Data
The following tables summarize the key physical, chemical, and spectroscopic properties of

2,6-Dimethylbenzothiazole.

Table 1: General Properties of 2,6-Dimethylbenzothiazole

Property Value Reference

Molecular Weight 163.24 g/mol [3]

Appearance
Colorless to almost colorless

clear liquid
[4]

Purity ≥ 98% (GC) [4]

Table 2: Physical Properties of 2,6-Dimethylbenzothiazole

Property Value Reference

Boiling Point 132 °C at 20 mmHg [4]

Density 1.14 g/mL [4]

Refractive Index n20D 1.61 [4]

Solubility

For biological assays, it is

recommended to pre-dissolve

the compound in DMSO (≤1%

v/v final concentration).

[3]

Table 3: Predicted Properties of 2,6-Dimethylbenzothiazole
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Property Value Reference

XlogP 3.1 [2]

Predicted Collision Cross

Section ([M+H]⁺)
129.4 Å² [2]

Experimental Protocols
Detailed methodologies for the synthesis and analysis of 2,6-Dimethylbenzothiazole are

provided below. These protocols are intended for use by trained professionals in a laboratory

setting.

Synthesis of 2,6-Dimethylbenzothiazole
A common method for the synthesis of 2-substituted benzothiazoles is the condensation of a 2-

aminothiophenol with an appropriate aldehyde or carboxylic acid derivative. The following

protocol is a general procedure for the synthesis of 2-alkylbenzothiazoles.

Protocol: Synthesis of 2-Alkylbenzothiazoles via Condensation and Oxidation

This two-step procedure involves the initial formation of a 2-alkyl-2,3-dihydrobenzo[d]thiazole

followed by oxidation to the corresponding benzothiazole.

Step 1: Preparation of 2-Alkyl-2,3-dihydrobenzo[d]thiazole

To a stirred solution of an aliphatic aldehyde (7.5 mmol) in dichloromethane (7.5 ml), add 4Å

molecular sieves (5.0 g).

Add 2-aminothiophenol (0.63 g, 5.0 mmol) dropwise to the mixture.

Stir the reaction mixture at room temperature for 1.5–2 hours.

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, filter the reaction mixture to remove the molecular sieves.

Evaporate the solvent under reduced pressure.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://pubchemlite.lcsb.uni.lu/e/compound/76253
https://pubchemlite.lcsb.uni.lu/e/compound/76253
https://www.benchchem.com/product/b1265897?utm_src=pdf-body
https://www.benchchem.com/product/b1265897?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265897?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Purify the residue by column chromatography on silica gel using 10% ethyl acetate/hexane

as the eluent to obtain the 2-alkyl-2,3-dihydrobenzo[d]thiazole.[5]

Step 2: Oxidation to 2-Alkylbenzothiazole

A variety of oxidizing agents can be used for this step. A mild and efficient method involves

using silica gel supported pyridinium chlorochromate (PCC).

Dissolve the purified 2-alkyl-2,3-dihydrobenzo[d]thiazole from Step 1 in a suitable solvent

such as dichloromethane.

Add silica gel supported PCC to the solution.

Stir the mixture at room temperature until the starting material is consumed, as monitored by

TLC.

Filter the reaction mixture through a pad of celite or silica gel to remove the chromium salts.

Evaporate the solvent under reduced pressure to yield the crude 2-alkylbenzothiazole.

Further purify the product by column chromatography or distillation if necessary.[5]

Analytical Methods
The purity and identity of 2,6-Dimethylbenzothiazole can be determined using various

analytical techniques, including High-Performance Liquid Chromatography (HPLC) and Gas

Chromatography (GC).

Protocol: HPLC Analysis of 2,6-Dimethylbenzothiazole

This protocol describes a reverse-phase HPLC method suitable for the analysis of 2,6-
Dimethylbenzothiazole.

Instrumentation:

HPLC system with a UV detector

C18 reverse-phase column (e.g., Newcrom R1)[1]
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Reagents:

Acetonitrile (HPLC grade)

Water (HPLC grade)

Phosphoric acid or Formic acid (for MS compatibility)[1]

Mobile Phase Preparation:

Prepare a suitable mixture of acetonitrile and water. A common starting point is a 50:50

(v/v) mixture.

Acidify the mobile phase with a small amount of phosphoric acid (e.g., to a final

concentration of 0.1%). For mass spectrometry detection, use formic acid instead.[1]

Sample Preparation:

Accurately weigh a sample of 2,6-Dimethylbenzothiazole and dissolve it in a suitable

solvent, such as acetonitrile or the mobile phase, to a known concentration.

Chromatographic Conditions:

Column: C18 reverse-phase column

Mobile Phase: Acetonitrile/Water with acid (isocratic or gradient elution can be optimized)

Flow Rate: Typically 1.0 mL/min

Detection: UV detection at a suitable wavelength (to be determined by UV scan of the

analyte)

Injection Volume: 10-20 µL

Procedure:

Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

Inject the prepared sample solution.
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Record the chromatogram and determine the retention time and peak area of 2,6-
Dimethylbenzothiazole.

Quantification can be performed using an external standard calibration curve.

Experimental Workflow Visualization
The following diagram illustrates a general workflow for the synthesis and characterization of

2,6-Dimethylbenzothiazole.
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Caption: General workflow for the synthesis and analysis of 2,6-Dimethylbenzothiazole.

This guide provides foundational technical information for researchers working with 2,6-
Dimethylbenzothiazole. For specific applications, further optimization of the described

protocols may be necessary. Always adhere to laboratory safety protocols when handling

chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://sielc.com/separation-of-benzothiazole-26-dimethyl-on-newcrom-r1-hplc-column
https://sielc.com/separation-of-benzothiazole-26-dimethyl-on-newcrom-r1-hplc-column
https://pubchemlite.lcsb.uni.lu/e/compound/76253
https://www.benchchem.com/de/product/b1265897
https://www.chemimpex.com/products/44088
http://www.orientjchem.org/vol32no2/a-simple-and-efficient-route-for-synthesis-of-2-alkylbenzothiazoles/
http://www.orientjchem.org/vol32no2/a-simple-and-efficient-route-for-synthesis-of-2-alkylbenzothiazoles/
https://www.benchchem.com/product/b1265897#2-6-dimethylbenzothiazole-chemical-structure-and-iupac-name
https://www.benchchem.com/product/b1265897#2-6-dimethylbenzothiazole-chemical-structure-and-iupac-name
https://www.benchchem.com/product/b1265897#2-6-dimethylbenzothiazole-chemical-structure-and-iupac-name
https://www.benchchem.com/product/b1265897#2-6-dimethylbenzothiazole-chemical-structure-and-iupac-name
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1265897?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265897?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

